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Compound of Interest

Compound Name: Copper(I) cyanide-13C,15N

Cat. No.: B12062298

Get Quote

Executive Summary
Copper(I) cyanide (CuCN) is a ubiquitous reagent in organometallic chemistry, pivotal in the

synthesis of nitriles and the formation of cyanocuprates (Gilman reagents). However, its

structural complexity—ranging from polymeric chains in the solid state to dynamic aggregates

in solution—presents significant analytical challenges.

This guide details the nuclear spin properties of isotopically enriched

C-

N copper cyanide. By utilizing the spin-1/2 nuclei of

C and

N, researchers can bypass the quadrupolar broadening of

Cu and access high-resolution structural data. This document serves as a blueprint for
synthesizing, characterizing, and applying this labeled probe in structural biology and drug
development.
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The utility of

C-

N labeled CuCN lies in the interaction between the dipole-dipole coupled carbon-nitrogen pair
and the quadrupolar copper nucleus. Understanding these interactions is prerequisite to
interpreting spectral data.

The Spin Systems[1]
C (Spin 1/2): Low natural abundance (1.1%), but enrichment to >99% allows for rapid
acquisition.

N (Spin 1/2): Low natural abundance (0.37%) and negative gyromagnetic ratio (

).[1] Enrichment is critical for observing scalar coupling to carbon.

Cu /

Cu (Spin 3/2): Both isotopes are quadrupolar. In the solid state, they cause significant
broadening and splitting of attached spin-1/2 nuclei (C and N) due to Residual Dipolar
Coupling (RDC) and scalar (

) coupling.

Key Coupling Parameters (Solid State)
In the solid state, CuCN forms linear polymeric chains.[2] The direct bonding environment leads

to substantial coupling constants that are diagnostic of the linear geometry.
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Parameter Interaction Pair Value (Approx.) Structural Insight

(Scalar)
Cu -

C

+725 Hz

Indicates strong

covalent character in

the Cu-C bond.

(Scalar)
Cu -

N

-250 Hz

Reflects the Cu-N

coordination; sign is

negative due to

.

(Dipolar)
Cu -

C

+1200 Hz

Corresponds to bond

length

.[2]

(Dipolar)
Cu -

N

-460 Hz

Corresponds to bond

length

.

Technical Note: The large magnitude of

allows for efficient coherence transfer in solid-state experiments, but also requires

high-power decoupling or specific MAS (Magic Angle Spinning) speeds to resolve

the

C multiplet structure.

Synthesis Protocol: C- N Labeled CuCN
Objective: Produce high-purity Cu

C
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N suitable for both solid-state NMR (SSNMR) and organometallic reagent preparation.

Reagents
Copper(I) Chloride (CuCl): 99.9% purity, purified via acid wash to remove Cu(II).

Potassium Cyanide (

C,

N): >98% isotopic enrichment.

Sodium Bisulfite (NaHSO

): Antioxidant to prevent oxidation to Cu(II).

Water: Deoxygenated, Milli-Q grade.

Workflow
Preparation of Cu(I) Solution: Dissolve purified CuCl in deoxygenated water containing a

stoichiometric excess of NaHSO

. Maintain under Argon atmosphere.

Ligand Exchange: Dissolve K

C

N in a minimum volume of deoxygenated water.

Precipitation: Slowly add the cyanide solution to the copper solution at 0°C. CuCN is

insoluble in water and will precipitate immediately as a white solid.

Reaction:

Purification: Centrifuge the precipitate. Wash 3x with deoxygenated water, then 2x with

anhydrous ethanol and 2x with diethyl ether.

Drying: Dry under high vacuum (10
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mbar) at 60°C for 12 hours to remove solvated water/alcohol. Store in a glovebox.

Solid-State NMR Characterization
Solid CuCN exhibits "head-to-tail" disorder in its polymeric chains

.[2] SSNMR is the only method capable of quantifying this disorder and verifying the local
symmetry.

Experimental Setup (SSNMR)
Field Strength:

9.4 T (400 MHz

H) is recommended to minimize second-order quadrupolar effects.

Probe: Double-resonance (H/X) or Triple-resonance (H/C/N) MAS probe.

Spinning Speed: 10–15 kHz MAS is typically sufficient to average CSA (Chemical Shift

Anisotropy), but higher speeds (20+ kHz) may be needed to average Cu-induced dipolar

broadening.

Spectral Features
C Spectrum: Appears as a multiplet (quartet-like) due to coupling with the spin-3/2

Cu nuclei. The splitting is governed by the

-coupling (

725 Hz).

N Spectrum: Similarly split by Copper, but with smaller coupling constants.

Validation: The observation of axially symmetric chemical shielding tensors confirms the

linear geometry of the polymer chain.

Solution-State NMR & Cyanocuprates
In solution, CuCN is rarely a simple monomer. It is used with organolithiums (RLi) to form

cyanocuprates. The structure of these species was controversial ("Higher Order" vs. "Gilman")
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until resolved by labeled NMR studies.

The "Higher Order" Controversy Resolved
Historically, species formed from 2 equivalents of RLi and 1 CuCN were thought to be

. However,

N NMR of labeled samples proved that the cyanide is not attached to the copper in the active
species.

Observation: The

N and

C signals of the cyanide moiety in these mixtures appear as a distinct species, separated
from the organocuprate core.

Conclusion: The reagent is actually a "Cyano-Gilman" complex:

.[3] The cyanide acts as a stabilizing salt (LiCN) rather than a ligand on copper.

Analytical Workflow for Cyanocuprates
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Start: 13C-15N CuCN + R-Li

Mix at -78°C (THF)

Acquire Low-Temp NMR
(13C & 15N)

Check CN Chemical Shift

Shift ~ Cu-Bound Range
(Broad/Split by Cu)

Direct Cu-C/N Coupling

Shift ~ Free LiCN Range
(Sharp Singlet)

No Cu Coupling

Lower Order Cyanocuprate
[R-Cu-CN]-

Cyano-Gilman Reagent
[R2Cu]- Li+ + LiCN

Click to download full resolution via product page

Figure 1: Decision tree for characterizing cyanocuprate species using labeled NMR. The

presence or absence of Copper coupling is the primary discriminator.

Applications in Drug Development
Labeled CuCN is not just a structural probe; it is a reagent for incorporating stable isotopes into

pharmaceutical scaffolds.

Nitrile Insertion (Rosenmund-von Braun)
The reaction of aryl halides with Cu
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C

N introduces a dual-labeled nitrile group.

Utility: The

C-

N pair provides a permanent "tag" in the molecule.

Metabolic Tracking: The

C-

N bond is robust.[4] In metabolic studies, the integrity of this bond (verified by the
preservation of

coupling in NMR or mass shift in MS) proves the nitrile group has not been hydrolyzed to a
carboxylic acid or reduced.

Quality Control (QC) in Manufacturing
For GMP production of labeled APIs (Active Pharmaceutical Ingredients):

Isotopic Purity Check: Quantitative

C NMR (inverse gated decoupling) using the CuCN precursor ensures enrichment levels
meet specifications (>99%).

Impurity Profiling:

N NMR is highly sensitive to free cyanide or oxidized byproducts (cyanate/isocyanate) which
have vastly different chemical shifts than Cu-bound or organic nitriles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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